Cas no 1448059-94-6 (2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide)

• Product Name: 2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide
• CAS No: 1448059-94-6
• MF: C₁₇H₁₈N₄O₂
• MW: 310.350423336029
• CID: 6064015
• PubChem ID: 71807810
• Update Time: 2025-05-20

2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide
• 2,5-dimethyl-N-[2-(3-pyridin-4-ylpyrazol-1-yl)ethyl]furan-3-carboxamide
• 1448059-94-6
• 2,5-dimethyl-N-{2-[3-(pyridin-4-yl)-1H-pyrazol-1-yl]ethyl}furan-3-carboxamide
• 2,5-dimethyl-N-(2-(3-(pyridin-4-yl)-1H-pyrazol-1-yl)ethyl)furan-3-carboxamide
• AKOS024562301
• F6439-3867

• Inchi： 1S/C17H18N4O2/c1-12-11-15(13(2)23-12)17(22)19-8-10-21-9-5-16(20-21)14-3-6-18-7-4-14/h3-7,9,11H,8,10H2,1-2H3,(H,19,22)
• InChI Key： QQJWATZWRDGNHE-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C(NCCN2C=CC(C3=CC=NC=C3)=N2)=O)=C1C

Computed Properties

• Exact Mass: 310.14297583g/mol
• Monoisotopic Mass: 310.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on 2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide

2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide (CAS No. 1448059-94-6): A Comprehensive Overview

2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide (CAS No. 1448059-94-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential therapeutic applications.

The chemical structure of 2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide is composed of a furan ring, a pyrazole ring, and a pyridine ring, all interconnected through specific functional groups. The presence of these heterocyclic rings imparts the compound with a high degree of structural diversity and chemical reactivity, making it an attractive candidate for various biological assays.

Recent studies have highlighted the potential of 2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide as an inhibitor of key enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against protein kinases, which are crucial enzymes in cellular signaling pathways. This property makes it a promising lead for the development of new therapeutic agents for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide has also been investigated for its anti-inflammatory effects. Studies conducted in vitro and in vivo have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in the treatment of chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of 2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral therapeutic agent. The compound's high bioavailability and low toxicity further enhance its attractiveness as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-dimethyl-N-{2-3-(pyridin-4-yl)-1H-pyrazol-1-ylethyl}furan-3-carboxamide in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

In conclusion, 2,5-dimethyl-N-{2-3-(pyridin-4-y l)-1H-pyrazol - 1 - yleth yl}fur an - 3 - car boxam ide (CAS No. 1448059 - 94 - 6) represents a promising molecule with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an exciting area of focus for ongoing research and development in the pharmaceutical industry. As more data becomes available from ongoing studies and clinical trials, the full potential of this compound is likely to be realized.